N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H20ClN3OS/c26-19-11-13-20(14-12-19)29-24(21-15-31-16-22(21)28-29)27-25(30)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,27,30)
• InChI Key: RABXUKHDFZRIRC-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)Cl)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H20ClN3OS
• Molecular Weight: 446.0 g/mol

Description

“N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide” is a compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Scientific Research Applications

Antiproliferative Activity in Cancer Cells

• Researchers have investigated the antiproliferative effects of this compound against cancer cell lines. Notably, 4-(2,6-diphenyl-2H-pyrazolo[4,3-c]pyridin-7-yl)phenol exhibited low micromolar GI50 values. It induced poly(ADP-ribose) polymerase 1 (PARP-1) cleavage, activated caspase 9 (an initiator enzyme in apoptosis), and reduced the expression of proliferating cell nuclear antigen (PCNA). .

Fluorescent pH Indicator

• Among the synthesized compounds, 7-(4-methoxyphenyl)-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridine demonstrated potent pH-sensing properties. .

Antileishmanial Activity

• Molecular simulations revealed that compound 13 interacts favorably with the active site of LmPTR1, an enzyme in Leishmania parasites. .

Antimalarial Evaluation

• Although not directly tested, the compound’s structural features may warrant investigation for antimalarial activity. .

Cytotoxic Effects in Lung Carcinoma

• Chalcones derived from similar structures have shown varying cytotoxic effects against lung carcinoma. .

Anti-Tubercular Potential

• While not directly studied, the design and synthesis of related benzamide derivatives highlight potential anti-tubercular activity. .

Mechanism of Action

Target of Action

The primary target of this compound is the mitochondrial respiration of fungi . It inhibits cellular respiration by blocking the transfer of electrons between cytochrome b and cytochrome c1, both of which are part of the cytochrome bc1 enzyme complex located in the inner mitochondrial membrane of fungi .

Mode of Action

The compound interacts with its targets by inhibiting the mitochondrial respiration of fungi . This inhibition occurs through the blocking of electron transfer between cytochrome b and cytochrome c1 . This blockage disrupts the normal functioning of the fungi, leading to their eventual death.

Biochemical Pathways

The affected biochemical pathway is the electron transport chain in the mitochondria of fungi . By blocking the transfer of electrons between cytochrome b and cytochrome c1, the compound disrupts the production of ATP, the energy currency of the cell. This disruption leads to a lack of energy for the fungi, causing them to die.

Result of Action

The result of the compound’s action is the death of the fungi. By inhibiting mitochondrial respiration, the compound deprives the fungi of the energy they need to survive . This leads to the death of the fungi, effectively controlling the fungal infection.

Action Environment

The action of the compound can be influenced by various environmental factors. For example, the compound is used in agriculture to control a wide range of plant pathogens . The effectiveness of the compound can be influenced by factors such as the type of crop, the specific strain of fungi, and the environmental conditions. Additionally, the compound is of temporary and low toxicity, and is merely an irritant of eyes and skin . It is also likely to bioaccumulate in aquatic organisms .